Cas no 61469-92-9 (Phosphoric acid, 2,2-dichloroethenyl bis(1,1-dimethylethyl) ester)

• Product name: Phosphoric acid, 2,2-dichloroethenyl bis(1,1-dimethylethyl) ester
• CAS No: 61469-92-9
• MF: C₁₀H₁₉Cl₂O₄P
• MW: 305.135222673416
• CID: 478144
• PubChem ID: 23264639

Phosphoric acid, 2,2-dichloroethenyl bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• ditert-butyl 2,2-dichloroethenyl phosphate
• Phosphoric acid, 2,2-dichloroethenyl bis(1,1-dimethylethyl) ester
• 61469-92-9
• DTXSID00631858
• Di-tert-butyl 2,2-dichloroethenyl phosphate

• Inchi： InChI=1S/C10H19Cl2O4P/c1-9(2,3)15-17(13,14-7-8(11)12)16-10(4,5)6/h7H,1-6H3
• InChI Key： MWFVWNWCVYWSSK-UHFFFAOYSA-N
• SMILES： CC(C)(C)OP(=O)(OC=C(Cl)Cl)OC(C)(C)C

Computed Properties

• Exact Mass: 304.03997
• Monoisotopic Mass: 304.0398015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76